Cas no 886989-80-6 ( )

• Product Name: &nbsp
• CAS No: 886989-80-6
• MF: C₉H₁₄F₆O₂
• MW: 268.196684360504
• CID: 880999
• PubChem ID: 53430948
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 8,8,8-trifluoro-7-(trifluoromethyl)octane-1,7-diol
• 8,8,8-TRIFLUORO-7-TRIFLUOROMETHYL-OCTANE-1,7-DIOL
• 886989-80-6
• 1,7-Octanediol, 8,8,8-trifluoro-7-(trifluoromethyl)-
• SCHEMBL4143122
• DTXSID60700276
•  

• Inchi： 1S/C9H14F6O2/c10-8(11,12)7(17,9(13,14)15)5-3-1-2-4-6-16/h16-17H,1-6H2
• InChI Key： KXXYOKWKLSYEEX-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CCCCCCO)O)(F)F

Computed Properties

• Exact Mass: 268.08979866g/mol
• Monoisotopic Mass: 268.08979866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų